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Compound of Interest

Compound Name:

6-benzyl-5,6,7,8-

tetrahydropyrido[4,3-d]pyrimidin-

4(3H)-one

Cat. No.: B111120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the structure elucidation and

spectral data for the compound registered under CAS number 109229-22-3. The identified

compound is 6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one. This document

details the available experimental data, including synthesis protocols, ¹H Nuclear Magnetic

Resonance (NMR), and Mass Spectrometry (MS), complemented by predicted ¹³C NMR and

Infrared (IR) spectral data based on the analysis of its functional groups and analogous

structures. Furthermore, a potential mechanism of action is explored, focusing on the inhibition

of topoisomerase II, a known target for the tetrahydropyridopyrimidine scaffold.

Chemical Identity and Structure
The chemical entity corresponding to CAS 109229-22-3 is 6-Benzyl-5,6,7,8-
tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one. Its molecular and structural details are

summarized in the table below.
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Property Value

CAS Number 109229-22-3

Chemical Name
6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-

d]pyrimidin-4(3H)-one

Molecular Formula C₁₄H₁₅N₃O

Molecular Weight 241.29 g/mol

Canonical SMILES C1=CC=C(C=C1)CN2CCC3=C(C2)N=CN=C3O

InChI Key PVNGDFHKRAIVTC-UHFFFAOYSA-N

Structure alt text

Synthesis Protocol
The synthesis of 6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one can be

achieved through the condensation of ethyl 1-benzyl-4-oxopiperidine-3-carboxylate

hydrochloride with formamidine acetate in the presence of a base.
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Reactants

Reaction Conditions

Work-up

Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate HCl

Heat to 85°C for 16 hours
in a sealed vessel

Formamidine acetate Sodium methoxide in Methanol

Cool and reduce in vacuo

Dissolve in 1N NaOH and pour over ice

Neutralize with glacial acetic acid (pH 7)

Filter, wash with water and cold ether

Dry under high vacuum

6-Benzyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one
(Tan solid, 61.4% yield)
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6-Benzyl-5,6,7,8-tetrahydropyrido
[4,3-d]pyrimidin-4(3H)-one
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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